![molecular formula C15H11FO3 B2482059 6-((2-fluorobenzyl)oxy)benzofuran-3(2H)-one CAS No. 161953-32-8](/img/structure/B2482059.png)
6-((2-fluorobenzyl)oxy)benzofuran-3(2H)-one
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Overview
Description
6-((2-fluorobenzyl)oxy)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C15H11FO3 and its molecular weight is 258.248. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- A study on the synthesis of spirocyclic sigma1 receptor ligands, including derivatives of benzofuran, demonstrated the addition of lithiated benzaldehyde to p-fluorobenzylpiperidone and catalyzed substitution leading to compounds with significant sigma(1) affinity. This research is foundational for developing potential PET radiotracers (Grosse Maestrup et al., 2009).
- In crystallographic analysis, the structure of certain benzofuran derivatives was elucidated, revealing weak intermolecular C—H⋯O hydrogen bonds and the orientation of substituents contributing to the compound's stability and potential reactivity (Seo et al., 2011).
Biological Activity and Applications
- Research into medium benzene-fused oxacycles with the 5-fluorouracil moiety, starting from 2-hydroxybenzyl alcohols, showed antiproliferative activities and apoptosis induction in breast cancer cells, highlighting the therapeutic potential of such benzofuran derivatives (Saniger et al., 2003).
- An electrochemical study on the synthesis of a new benzofuran derivative via electro-decarboxylation demonstrated a promising approach for creating novel compounds with potential application in medicinal chemistry and drug design (Moghaddam et al., 2006).
Chemical Properties and Synthesis Techniques
- The exploration of fluorinated benzofuran derivatives for potential antitumor activity provides insights into the structural requirements for bioactivity and opens avenues for the development of new anticancer agents (Maddila et al., 2016).
- A comprehensive overview of furans and their benzofuran derivatives emphasized the broad applications of these compounds across pharmaceuticals, agrochemicals, and polymer science, underlining the versatility and significance of benzofuran scaffolds in chemical synthesis and material science (Keay et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
6-[(2-fluorophenyl)methoxy]-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FO3/c16-13-4-2-1-3-10(13)8-18-11-5-6-12-14(17)9-19-15(12)7-11/h1-7H,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDMSTKGLNSFJFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C2=C(O1)C=C(C=C2)OCC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.